Cas no 2137652-11-8 (3-Fluoro-4-(propan-2-ylsulfonylamino)benzenesulfonyl fluoride)

• Product Name: 3-Fluoro-4-(propan-2-ylsulfonylamino)benzenesulfonyl fluoride
• CAS No: 2137652-11-8
• MF: C₉H₁₁F₂NO₄S₂
• MW: 299.314747095108
• CID: 5408047
• PubChem ID: 138989235
• Update Time: 2025-05-25

3-Fluoro-4-(propan-2-ylsulfonylamino)benzenesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Z2907417415
• 3-Fluoro-4-(propan-2-ylsulfonylamino)benzenesulfonyl fluoride
• EN300-727457
• 3-fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonyl fluoride
• 2137652-11-8

• Inchi： 1S/C9H11F2NO4S2/c1-6(2)18(15,16)12-9-4-3-7(5-8(9)10)17(11,13)14/h3-6,12H,1-2H3
• InChI Key： LZCQGHQDAHOEJY-UHFFFAOYSA-N
• SMILES： S(C(C)C)(NC1C=CC(=CC=1F)S(=O)(=O)F)(=O)=O

Computed Properties

• Exact Mass: 299.00975650g/mol
• Monoisotopic Mass: 299.00975650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 97.1Ų

Additional information on 3-Fluoro-4-(propan-2-ylsulfonylamino)benzenesulfonyl fluoride

Comprehensive Overview of 3-Fluoro-4-(propan-2-ylsulfonylamino)benzenesulfonyl fluoride (CAS No. 2137652-11-8)

The compound 3-Fluoro-4-(propan-2-ylsulfonylamino)benzenesulfonyl fluoride (CAS No. 2137652-11-8) is a specialized sulfonyl fluoride derivative that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and material science. Its unique molecular structure, featuring both fluoro and sulfonyl functional groups, makes it a versatile intermediate for designing advanced pharmaceuticals, agrochemicals, and functional materials. Researchers are increasingly exploring its potential in click chemistry and bioconjugation, aligning with the growing demand for high-efficiency chemical probes and protein modifiers.

In recent years, the scientific community has shown heightened interest in sulfonyl fluoride-based compounds due to their stability and reactivity under physiological conditions. The 3-Fluoro-4-(propan-2-ylsulfonylamino)benzenesulfonyl fluoride stands out as a promising candidate for covalent inhibitor development, particularly in drug discovery programs targeting enzyme inhibition. Its ability to form stable covalent bonds with active-site residues in proteins has made it a valuable tool for targeted therapy research, addressing challenges in cancer treatment and infectious disease control.

The synthesis and application of CAS No. 2137652-11-8 are also relevant to the emerging trend of sustainable chemistry. With industries prioritizing green synthesis methods, this compound’s potential for low-waste production and high atom economy is being actively investigated. Its compatibility with flow chemistry systems further enhances its appeal for industrial-scale manufacturing, reducing energy consumption and improving yield efficiency. These attributes align with global initiatives such as the UN Sustainable Development Goals (SDGs), particularly in promoting responsible consumption and production.

Another critical area of interest is the role of 3-Fluoro-4-(propan-2-ylsulfonylamino)benzenesulfonyl fluoride in polymer chemistry. Its sulfonyl fluoride group enables precise post-polymerization modifications, making it useful for creating smart materials with tailored properties. Applications range from self-healing polymers to responsive coatings, meeting demands in electronics, aerospace, and biomedical engineering. This versatility has spurred collaborations between academia and industry to explore its full potential.

From a market perspective, the demand for specialty chemicals like CAS No. 2137652-11-8 is projected to grow, driven by advancements in personalized medicine and nanotechnology. Analysts highlight its relevance in high-throughput screening and combinatorial chemistry, where rapid synthesis and testing of novel compounds are essential. As AI-driven drug discovery gains traction, the integration of such building blocks into virtual compound libraries is expected to accelerate innovation.

In conclusion, 3-Fluoro-4-(propan-2-ylsulfonylamino)benzenesulfonyl fluoride represents a cutting-edge compound with multifaceted applications. Its significance spans drug development, sustainable manufacturing, and advanced materials, reflecting the dynamic interplay between chemistry and modern technology. Ongoing research will likely uncover new utilities, solidifying its position as a cornerstone in 21st-century chemical innovation.